Cas no 497838-39-8 (4-Piperidinone, 1-(1-oxopentyl)-)

4-Piperidinone, 1-(1-oxopentyl)- structure
497838-39-8 structure
Product Name:4-Piperidinone, 1-(1-oxopentyl)-
CAS No:497838-39-8
MF:C10H17NO2
MW:183.24748301506
CID:1542868
PubChem ID:20427924
Update Time:2025-04-21

4-Piperidinone, 1-(1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinone, 1-(1-oxopentyl)-
    • 1-pentanoylpiperidin-4-one
    • 497838-39-8
    • SCHEMBL7431273
    • AKOS000170194
    • Inchi: 1S/C10H17NO2/c1-2-3-4-10(13)11-7-5-9(12)6-8-11/h2-8H2,1H3
    • InChI Key: NSQSOHKVAVIBBT-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C(CCCC)=O)CC1

Computed Properties

  • Exact Mass: 183.12601
  • Monoisotopic Mass: 183.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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